Cas no 474-10-2 (Bicyclo[2.2.1]heptane-2-carboxylicacid, 3,3-dimethyl-, (1R,2R,4S)-rel-)

Bicyclo[2.2.1]heptane-2-carboxylicacid, 3,3-dimethyl-, (1R,2R,4S)-rel- structure
474-10-2 structure
Product Name:Bicyclo[2.2.1]heptane-2-carboxylicacid, 3,3-dimethyl-, (1R,2R,4S)-rel-
CAS No:474-10-2
MF:C10H16O2
MW:168.232843399048
CID:329859
PubChem ID:99843
Update Time:2025-04-19

Bicyclo[2.2.1]heptane-2-carboxylicacid, 3,3-dimethyl-, (1R,2R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-2-carboxylicacid, 3,3-dimethyl-, (1R,2R,4S)-rel-
    • endo-3,3-Dimethylbicyclo(2.2.1)heptane-2-carboxylic acid
    • endo-3,3-dimethylbicyclo[2.2.1]heptane-2-carboxylic acid
    • EINECS 258-006-6
    • exo-3,3-Dimethylbicyclo(2.2.1)heptane-2-carboxylic acid
    • Bicyclo[2.2.1]heptane-2-carboxylic acid, 3,3-dimethyl-
    • 52557-98-9
    • 6,6-Dimethylbicyclo[2.2.1]heptane-5-carboxylic acid
    • NSC239115
    • Bicyclo(2.2.1)heptane-2-carboxylic acid, 3,3-dimethyl-
    • EN300-814450
    • NS00042874
    • NSC 239115
    • 474-10-2
    • EINECS 207-479-7
    • Z1262511487
    • EINECS 207-480-2
    • CCA55798
    • 3,3-Dimethylbicyclo[2.2.1]heptane-2-carboxylic acid #
    • 3,3-Dimethylbicyclo(2.2.1)heptane-2-carboxylic acid
    • NSC-239115
    • 474-09-9
    • 3,3-dimethylbicyclo[2.2.1]heptane-2-carboxylicacid
    • 3.3-Dimethylbicyclo-[2.2.1]-heptane-2-carboxylic acid
    • DTXSID60886009
    • AKOS033205319
    • 3,3-Dimethylbicyclo[2.2.1]heptane-2-carboxylic acid
    • SCHEMBL6551752
    • Inchi: 1S/C10H16O2/c1-10(2)7-4-3-6(5-7)8(10)9(11)12/h6-8H,3-5H2,1-2H3,(H,11,12)
    • InChI Key: KJKODDSNIDHCKV-UHFFFAOYSA-N
    • SMILES: OC(C1C2CCC(C2)C1(C)C)=O

Computed Properties

  • Exact Mass: 168.11503
  • Monoisotopic Mass: 168.11503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.6

Bicyclo[2.2.1]heptane-2-carboxylicacid, 3,3-dimethyl-, (1R,2R,4S)-rel- Related Literature

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    Sylvia M. Draper,Catherine E. Housecroft,James S. Humphrey,Arnold L. Rheingold J. Chem. Soc. Dalton Trans. 1995 3789
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